Fmoc-alpha-methyl-D-Ser

• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C19H19NO5/c1-19(11-21,17(22)23)20-18(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16,21H,10-11H2,1H3,(H,20,24)(H,22,23)/t19-/m1/s1
• InChI Key: QJTSLFSLVWJFCO-LJQANCHMSA-N
• Canonical SMILES: CC(CO)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: C[C@@](CO)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

“Fmoc-alpha-methyl-D-Ser” is a compound with the IUPAC name (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-hydroxy-2-methylpropanoic acid. It has a molecular weight of 341.36.

Synthesis Analysis

The synthesis of “Fmoc-alpha-methyl-D-Ser” and similar compounds typically involves the use of the Fmoc strategy in solid-phase peptide synthesis (SPPS). The C-terminal amino acid residue of the target peptide is attached to an insoluble support via its carboxyl group. Any functional groups in amino acid side chains must be masked with permanent protecting groups that are not affected by the reactions conditions employed during peptide chain assembly.

Molecular Structure Analysis

The molecular formula of “Fmoc-alpha-methyl-D-Ser” is C19H19NO5. The InChI code for this compound is 1S/C19H19NO5/c1-19(11-21,17(22)23)20-18(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16,21H,10-11H2,1H3,(H,20,24)(H,22,23)/t19-/m1/s1.

Physical And Chemical Properties Analysis

“Fmoc-alpha-methyl-D-Ser” has a molecular weight of 341.36. Further physical and chemical properties are not directly available from the search results.

Mechanism of Action

The Fmoc group is a base-labile protecting group used in organic synthesis. It is rapidly removed by base, with piperidine usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate.

Safety and Hazards

“Fmoc-alpha-methyl-D-Ser” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

The future directions of “Fmoc-alpha-methyl-D-Ser” and similar compounds involve the development of greener, more efficient synthesis methods. For example, calcium (II) iodide has been explored as a protective agent for the Fmoc protecting group, providing better yields with greener, inexpensive chemicals and less extensive energy expenditure.